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Compound of Interest

Compound Name: SR-3306
Cat. No.: B15614979
Get Quote
Introduction

SR-3306 is a potent and selective c-Jun N-terminal kinase (JNK) inhibitor.[1][2] Due to its
critical role in various cellular processes, including stress responses, apoptosis, and
inflammation, SR-3306 is a valuable tool in neuroscience, metabolic disease, and cancer
research.[1] Proper preparation of stock solutions is crucial for accurate and reproducible
experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing
high-concentration stock solutions of SR-3306.[1]

Chemical Properties of SR-3306

A summary of the key chemical properties of SR-3306 is provided in the table below.
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Property Value

CAS Number 1128096-91-2

Molecular Formula Not explicitly found in search results

Molecular Weight Not explicitly found in search results

Solubility in DMSO 125 mg/mL (254.81 mM)[1]

Storage of Stock Solution -20°C for up to 1 year; -80°C for up to 2 years[1]

Mechanism of Action: JNK Inhibition

SR-3306 functions as an ATP-competitive inhibitor of INKs, with notable potency against JINK2
and JNK3.[2] The JNK signaling pathway is a critical component of the mitogen-activated
protein kinase (MAPK) cascade. This pathway is typically activated by environmental stresses
and inflammatory cytokines.[3] Upon activation, a series of phosphorylation events occur,
leading to the activation of the transcription factor c-Jun, which in turn regulates the expression
of genes involved in various cellular processes. By inhibiting JNK, SR-3306 can prevent the
phosphorylation of c-Jun, thereby modulating these downstream events.[2]

© 2026 BenchChem. All rights reserved. 2/5 Tech Support


https://www.medchemexpress.com/SR-3306.html
https://www.medchemexpress.com/SR-3306.html
https://www.benchchem.com/product/b15614979/docs?utm_src=pdf-body#application-notes-preparing-sr-3306-stock-solution-in-dmso
https://pmc.ncbi.nlm.nih.gov/articles/PMC3110074/
https://pubmed.ncbi.nlm.nih.gov/18222647/
https://www.benchchem.com/product/b15614979/docs?utm_src=pdf-body#application-notes-preparing-sr-3306-stock-solution-in-dmso
https://pmc.ncbi.nlm.nih.gov/articles/PMC3110074/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

4 Preparation A
(Weigh SR-3306 Powde)
A4
Add Anhydrous DMSO
- J
4 Dissqlution A
Environmental Stress / Y
Inflammatory Cytokines

(Vortex Vigorousla
(Sonicate (RecommendedD
Visually Inspect for Clarity

- J

Clear Solution

MAP3K
(e.g., MLK3)

4 )

Storage
\ 4

Gliquot into Single-Use Tubes)

Store at -20°C or -80°C
Gene Expression
( \-

J

Apoptosis, Inflammation, etc.)

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b15614979/docs?utm_src=pdf-body-img#application-notes-preparing-sr-3306-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614979?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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